Cas no 892223-43-7 (1-(5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1h,3h)-dione)

• Product Name: 1-(5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1h,3h)-dione
• CAS No: 892223-43-7
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• MDL: MFCD17011820
• CID: 2155952
• PubChem ID: 5280
• Update Time: 2025-05-19

1-(5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1h,3h)-dione Chemical and Physical Properties

Names and Identifiers

• 1-(5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1h,3h)-dione
• SMR000558761
• HMS2866A15
• CCG-24684
• 1-(5-(hydroxymethyl)-tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• AKOS015842611
• NSC-617596
• SCHEMBL762579
• 3 inverted exclamation mark -Deoxythymidine
• ChemDiv3_005698
• SY066870
• 1-[5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione
• NCGC00096106-01
• DTXSID80863170
• EU-0083580
• IDI1_023608
• SR-01000086413-1
• HMS1489C22
• DB-225710
• 892223-43-7
• CHEMBL23970
• MLS001195889
• 1-[5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 1-[5-(Hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione
• NSC617596
• 1-[5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• SR-01000086413
• PD150967
• 3 inverted exclamation marka-Deoxythymidine

• MDL： MFCD17011820
• Inchi： 1S/C10H14N2O4/c1-6-4-12(10(15)11-9(6)14)8-3-2-7(5-13)16-8/h4,7-8,13H,2-3,5H2,1H3,(H,11,14,15)
• InChI Key： XKKCQTLDIPIRQD-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCC(CO)O2)C=C(C)C(=O)N1

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3

1-(5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1h,3h)-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2',3'-dideoxyribonucleosides

Additional information on 1-(5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1h,3h)-dione

1-(5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione (CAS No. 892223-43-7): An Overview

1-(5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione (CAS No. 892223-43-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines and is characterized by its unique structural features, including a tetrahydrofuran ring and a hydroxymethyl group. These structural elements contribute to its biological activity and make it a promising candidate for various pharmaceutical developments.

The chemical structure of 1-(5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione is composed of a pyrimidine core with a 5-methyl substitution at the 5-position and a tetrahydrofuran ring attached at the 1-position. The presence of the hydroxymethyl group on the tetrahydrofuran ring adds to the compound's complexity and potential for interaction with biological targets. This structure has been extensively studied for its pharmacological properties, particularly in the context of antiviral and anticancer therapies.

Recent research has highlighted the antiviral potential of 1-(5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione. Studies have shown that this compound exhibits potent inhibitory activity against various viruses, including influenza and hepatitis C virus (HCV). The mechanism of action is believed to involve interference with viral replication processes, specifically by targeting key enzymes involved in viral RNA synthesis. This makes it a valuable lead compound for the development of new antiviral drugs.

In addition to its antiviral properties, 1-(5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione has also shown promise in cancer research. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound appears to exert its anticancer effects through multiple mechanisms, such as inducing apoptosis and disrupting cell cycle progression. These findings suggest that it could be a potential candidate for further development as an anticancer agent.

The pharmacokinetic properties of 1-(5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione have also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. This is an important consideration for drug development, as compounds with poor bioavailability often face significant challenges in clinical translation. The favorable pharmacokinetic properties of this compound make it an attractive candidate for further preclinical and clinical evaluation.

Safety assessments are crucial in the development of new pharmaceuticals. Preliminary toxicology studies have indicated that 1-(5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione has a relatively low toxicity profile at therapeutic doses. However, more comprehensive safety evaluations are needed to fully understand its potential side effects and long-term safety. These studies will be essential for advancing this compound through clinical trials.

The synthesis of 1-(5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione has been optimized using modern synthetic methods. The process involves several steps, including the formation of the tetrahydrofuran ring and the subsequent attachment of the pyrimidine core. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, which is crucial for both research and commercial applications.

In conclusion, 1-(5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione (CAS No. 892223-43-7) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in both antiviral and anticancer therapies. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological profile for clinical use. As our understanding of this compound continues to grow, it holds significant promise for addressing unmet medical needs in various disease areas.